Cas no 1806469-86-2 (6-Bromomethyl-7-trifluoromethoxy-1H-benzimidazole)

• Product Name: 6-Bromomethyl-7-trifluoromethoxy-1H-benzimidazole
• CAS No: 1806469-86-2
• MF: C₉H₆BrF₃N₂O
• MW: 295.055951595306
• CID: 4825753
• Update Time: 2025-08-03

6-Bromomethyl-7-trifluoromethoxy-1H-benzimidazole Chemical and Physical Properties

Names and Identifiers

• 6-Bromomethyl-7-trifluoromethoxy-1H-benzimidazole

• Inchi： 1S/C9H6BrF3N2O/c10-3-5-1-2-6-7(15-4-14-6)8(5)16-9(11,12)13/h1-2,4H,3H2,(H,14,15)
• InChI Key： NVIATBSHVDOCGZ-UHFFFAOYSA-N
• SMILES： BrCC1C=CC2=C(C=1OC(F)(F)F)N=CN2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 251
• XLogP3: 3.2
• Topological Polar Surface Area: 37.9

Additional information on 6-Bromomethyl-7-trifluoromethoxy-1H-benzimidazole

Introduction to 6-Bromomethyl-7-trifluoromethoxy-1H-benzimidazole (CAS No. 1806469-86-2)

6-Bromomethyl-7-trifluoromethoxy-1H-benzimidazole, with the chemical identifier CAS No. 1806469-86-2, is a versatile heterocyclic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the benzimidazole class, a structural motif known for its broad spectrum of biological activities and therapeutic potential. The presence of both a bromomethyl substituent and a trifluoromethoxy group imparts unique reactivity and functional properties, making it a valuable intermediate in the synthesis of biologically active molecules.

The benzimidazole core is a privileged scaffold in drug discovery, with numerous examples of approved drugs featuring this motif. Its aromaticity and ability to form stable hydrogen bonds make it an ideal platform for designing molecules that interact with biological targets. In particular, the bromomethyl group provides a reactive handle for further functionalization via nucleophilic substitution reactions, while the trifluoromethoxy group introduces lipophilicity and metabolic stability, which are critical factors in drug design.

Recent advancements in medicinal chemistry have highlighted the importance of fluorinated aromatic compounds in enhancing drug efficacy and bioavailability. The incorporation of fluorine atoms, such as in the trifluoromethoxy group of this compound, has been shown to modulate pharmacokinetic properties, improve binding affinity, and increase resistance to enzymatic degradation. This has led to a surge in research focused on fluorinated benzimidazoles as key building blocks for novel therapeutic agents.

One of the most compelling applications of 6-Bromomethyl-7-trifluoromethoxy-1H-benzimidazole is in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways and are implicated in various diseases, including cancer. By targeting specific kinases, researchers aim to develop treatments that can modulate these pathways effectively. The reactivity of the bromomethyl group allows for the facile attachment of kinase inhibitors to this scaffold, enabling the design of highly specific and potent drugs.

Furthermore, the benzimidazole scaffold has been explored in the context of antiviral and antibacterial therapies. Studies have demonstrated that benzimidazoles can interfere with viral replication by inhibiting essential viral enzymes or by disrupting viral protein-protein interactions. The structural flexibility offered by the trifluoromethoxy group allows for fine-tuning of binding interactions, which is crucial for achieving high selectivity against viral targets.

In addition to its role in small-molecule drug discovery, 6-Bromomethyl-7-trifluoromethoxy-1H-benzimidazole has found applications in materials science and agrochemicals. Its ability to participate in cross-coupling reactions makes it a valuable precursor for synthesizing complex organic molecules with tailored properties. These applications underscore the compound's versatility and its broad utility across multiple scientific disciplines.

The synthesis of 6-Bromomethyl-7-trifluoromethoxy-1H-benzimidazole typically involves multi-step organic transformations starting from commercially available precursors. Key steps include halogenation reactions to introduce the bromomethyl group and selective methylation or etherification to incorporate the trifluoromethoxy moiety. The use of advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, has further refined the synthetic routes, enabling higher yields and purities.

Recent research has also explored computational methods to optimize the synthesis of this compound. Molecular modeling techniques have been employed to predict reaction outcomes and identify optimal reaction conditions. These computational approaches have not only accelerated the discovery process but also provided insights into the mechanistic details of key transformations.

The pharmacological evaluation of derivatives derived from 6-Bromomethyl-7-trifluoromethoxy-1H-benzimidazole has revealed promising results in preclinical studies. For instance, certain analogs have shown potent inhibitory activity against specific kinases, with favorable pharmacokinetic profiles. These findings have spurred further investigation into developing novel therapeutics based on this scaffold.

In conclusion,6-Bromomethyl-7-trifluoromethoxy-1H-benzimidazole (CAS No. 1806469-86-2) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features enable diverse applications across drug discovery, materials science, and agrochemicals. As research continues to uncover new biological targets and synthetic methodologies, this compound is poised to play an increasingly important role in advancing scientific innovation.